Cas no 115000-66-3 (3,6-Pyridazinedione, 4-bromo-1,2-dihydro-2-methyl-1-(4-nitrophenyl)-)

• Product Name: 3,6-Pyridazinedione, 4-bromo-1,2-dihydro-2-methyl-1-(4-nitrophenyl)-
• CAS No: 115000-66-3
• MF: C₁₁H₈BrN₃O₄
• MW: 326.102921485901
• CID: 1205106
• Update Time: 2024-08-05

3,6-Pyridazinedione, 4-bromo-1,2-dihydro-2-methyl-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinedione, 4-bromo-1,2-dihydro-2-methyl-1-(4-nitrophenyl)-

• Inchi： 1S/C11H8BrN3O4/c1-13-11(17)9(12)6-10(16)14(13)7-2-4-8(5-3-7)15(18)19/h2-6H,1H3
• InChI Key： WWMQNRQPYFNLQE-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N(C2=CC=C([N+]([O-])=O)C=C2)C(=O)C=C1Br

Computed Properties

• Exact Mass: 324.96984

Experimental Properties

• Density: 1.779±0.06 g/cm3(Predicted)
• Melting Point: 216-218 °C
• Boiling Point: 444.2±55.0 °C(Predicted)
• PSA: 83.76
• pka: -6.46±0.40(Predicted)